Cas no 5432-98-4 (Benzene,[2-(dodecylthio)ethyl]-)
5432-98-4 structure
Product Name:Benzene,[2-(dodecylthio)ethyl]-
Benzene,[2-(dodecylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,[2-(dodecylthio)ethyl]-
- 1,4-Benzenediol, 2-dodecyl-
- 2.5-Dihydroxy-1-dodecyl-benzol
- 2-Dodecyl-hydrochinon
- 2-dodecyl-hydroquinone
- 2-Dodecylmercapto-1-phenyl-aethan
- CTK1D2068
- Dodecyl-< 2-phenyl-ethyl> -sulfid
- Dodecyl-phenaethyl-sulfid
- dodecyl-phenethyl sulfide
- SureCN126053
- DTXSID80969388
- NSC29076
- NSC-29076
- [2-(dodecylsulfanyl)ethyl]benzene
- 5432-98-4
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- Inchi: 1S/C20H34S/c1-2-3-4-5-6-7-8-9-10-14-18-21-19-17-20-15-12-11-13-16-20/h11-13,15-16H,2-10,14,17-19H2,1H3
- InChI Key: GJHDCHJLVLQEFS-UHFFFAOYSA-N
- SMILES: S(CCC1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 306.23832
- Monoisotopic Mass: 306.23812226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
- LogP: 6.88320
Benzene,[2-(dodecylthio)ethyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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